Cas no 1513358-53-6 (methyl 3-amino-3-(4-fluorophenyl)butanoate)

• Product Name: methyl 3-amino-3-(4-fluorophenyl)butanoate
• CAS No: 1513358-53-6
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 4603233
• PubChem ID: 67025435
• Update Time: 2025-10-28

methyl 3-amino-3-(4-fluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(4-fluorophenyl)butanoate

• Inchi： 1S/C11H14FNO2/c1-11(13,7-10(14)15-2)8-3-5-9(12)6-4-8/h3-6H,7,13H2,1-2H3
• InChI Key： WHGGJOBSKSUZEE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N)(C1=CC=C(F)C=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-3-(4-fluorophenyl)butanoate

Research Brief on Methyl 3-Amino-3-(4-fluorophenyl)butanoate (CAS: 1513358-53-6): Recent Advances and Applications

Methyl 3-amino-3-(4-fluorophenyl)butanoate (CAS: 1513358-53-6) is a fluorinated β-amino ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of methyl 3-amino-3-(4-fluorophenyl)butanoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis route using chiral palladium complexes, achieving high enantioselectivity (up to 98% ee) and yield (85%). This breakthrough addresses previous challenges in stereocontrol and scalability, making the compound more accessible for pharmaceutical applications. Furthermore, the incorporation of the 4-fluorophenyl moiety has been shown to enhance metabolic stability and bioavailability, as evidenced by in vitro and in vivo pharmacokinetic studies.

In the context of biological activity, methyl 3-amino-3-(4-fluorophenyl)butanoate has been identified as a promising scaffold for the development of gamma-aminobutyric acid (GABA) receptor modulators. A 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibited potent allosteric modulation of GABA_A receptors, with sub-micromolar binding affinities. These findings suggest potential applications in treating anxiety disorders, epilepsy, and other CNS-related conditions. Additionally, the compound's ability to cross the blood-brain barrier (BBB) was confirmed via in situ perfusion experiments, further supporting its CNS drug potential.

Beyond neurological applications, recent research has explored the anti-inflammatory properties of methyl 3-amino-3-(4-fluorophenyl)butanoate derivatives. A 2023 preprint in BioRxiv highlighted its role in inhibiting NF-κB signaling pathways, reducing pro-inflammatory cytokine production in macrophage models. The fluorophenyl group was found to be critical for this activity, as non-fluorinated analogs showed significantly reduced efficacy. These insights open new avenues for developing anti-inflammatory agents with improved selectivity and reduced side effects.

In conclusion, methyl 3-amino-3-(4-fluorophenyl)butanoate (CAS: 1513358-53-6) continues to emerge as a multifaceted building block in medicinal chemistry. Its recent synthetic advancements, combined with its demonstrated biological activities, position it as a valuable tool for drug discovery. Future research directions may include further optimization of its pharmacokinetic properties and exploration of its applications in other therapeutic areas, such as oncology and infectious diseases. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.